Cas no 890016-39-4 (LIPOAMIDO-PEG3-N3)

• Product Name: LIPOAMIDO-PEG3-N3
• CAS No: 890016-39-4
• MF: C₁₆H₃₀N₄O₄S₂
• MW: 406.563801288605
• MDL: MFCD28334509
• CID: 3031411
• PubChem ID: 86580393
• Update Time: 2025-09-26

LIPOAMIDO-PEG3-N3 Chemical and Physical Properties

Names and Identifiers

• LIPOAMIDO-PEG3-N3
• Lipoamido-PEG3-Azide
• LA-PEG3-N3
• Lipoamido-PEG4-azide
• CS-0105599
• HY-130197
• C70655
• 890016-39-4
• N-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethyl]-5-(dithiolan-3-yl)pentanamide
• BP-22516
• AKOS040741960
• DA-54945

• MDL： MFCD28334509
• Inchi： 1S/C16H30N4O4S2/c17-20-19-7-9-23-11-13-24-12-10-22-8-6-18-16(21)4-2-1-3-15-5-14-25-26-15/h15H,1-14H2,(H,18,21)
• InChI Key： QRVGYUXHOQKUHM-UHFFFAOYSA-N
• SMILES： S1C([H])(C([H])([H])C([H])([H])S1)C([H])([H])C([H])([H])C([H])([H])C([H])([H])C(N([H])C([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])N=[N+]=[N-])=O

Computed Properties

• Exact Mass: 406.17084780g/mol
• Monoisotopic Mass: 406.17084780g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 17
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 122Ų

Experimental Properties

• Color/Form: Solid powder

LIPOAMIDO-PEG3-N3 Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dithiolanes Lipoamides